![molecular formula C19H24N4O2S B5520519 N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-1-(4-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B5520519.png)
N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-1-(4-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide
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Overview
Description
The compound belongs to a class of chemicals that have been studied for their potential in various applications, including medicinal chemistry. Compounds with similar structures have been synthesized and analyzed for their biological and chemical properties.
Synthesis Analysis
Synthesis methods for compounds of this class, including those with thiadiazol and pyrrolidine components, involve cyclization reactions and the use of acetylenic esters and ethyl 2-[(5-aryl-1,3,4-thiadiazol-2-yl)amino]-2-oxoacetate, resulting in highly functionalized derivatives (Iravani & Esmaeili, 2020).
Molecular Structure Analysis
The molecular structure of related compounds has been elucidated through techniques such as X-ray diffraction, demonstrating the importance of stereochemistry and intramolecular hydrogen bonding in determining the compounds' conformational properties (Laurella & Erben, 2016).
Chemical Reactions and Properties
The chemical reactions typically involve cyclization and the formation of complex structures. For example, the synthesis of thiadiazolo[3,2-a]pyrimidine derivatives includes reactions that lead to compounds with potential biological activities (Gein et al., 2015).
Physical Properties Analysis
The physical properties, such as solubility and stability, of compounds in this class can vary significantly based on their molecular structure. The presence of specific functional groups can influence these properties, although specific studies on N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-1-(4-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide were not found.
Chemical Properties Analysis
Chemical properties, including reactivity and interactions with biological targets, are influenced by the compounds' structure. For instance, derivatives of thiadiazoles and pyrrolidines have been explored for their potential antimicrobial activities, indicating the role of molecular design in biological applications (Mamolo et al., 2001).
properties
IUPAC Name |
N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-5-oxo-1-(4-propan-2-ylphenyl)pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2S/c1-4-16-21-22-17(26-16)10-20-19(25)14-9-18(24)23(11-14)15-7-5-13(6-8-15)12(2)3/h5-8,12,14H,4,9-11H2,1-3H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMFJXTGBPKFUQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)CNC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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